Cas no 136663-41-7 (7-Benzoxazolemethanol, 2-phenyl-)

7-Benzoxazolemethanol, 2-phenyl- structure
136663-41-7 structure
Product Name:7-Benzoxazolemethanol, 2-phenyl-
CAS No:136663-41-7
MF:C14H11NO2
MW:225.242643594742
CID:1242032
PubChem ID:19939919
Update Time:2025-04-20

7-Benzoxazolemethanol, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolemethanol, 2-phenyl-
    • SCHEMBL5123782
    • 136663-41-7
    • [(2-phenyl)-benzoxazol-7-yl]methanol
    • 7-Hydroxymethyl-2-phenyl-benzoxazole
    • DTXSID501306626
    • 2-Phenyl-7-benzoxazolemethanol
    • DSPCZTYMRZJTJZ-UHFFFAOYSA-N
    • Inchi: 1S/C14H11NO2/c16-9-11-7-4-8-12-13(11)17-14(15-12)10-5-2-1-3-6-10/h1-8,16H,9H2
    • InChI Key: DSPCZTYMRZJTJZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=NC2=CC=CC(CO)=C12

Computed Properties

  • Exact Mass: 225.07903
  • Monoisotopic Mass: 225.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
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